Cas no 861146-12-5 (Ethyl 3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate)

• Product Name: Ethyl 3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate
• CAS No: 861146-12-5
• MF: C₁₁H₉BrN₂O₃
• MW: 297.104761838913
• CID: 718237
• PubChem ID: 46739115
• Update Time: 2025-09-28

Ethyl 3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate
• 1,2,4-Oxadiazole-5-carboxylicacid, 3-(4-bromophenyl)-, methyl ester
• B-4837
• BS-23549
• 3-(4-Bromo-phenyl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
• MFCD09831978
• A863303
• ETHYL3-(4-BROMOPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE
• 861146-12-5
• DTXSID20674747
• FT-0747925
• AKOS012662308
• 3-(4-Bromo-phenyl)-[1,2,4]oxadiazole-5-carboxylic acidethylester
• 951626-15-6
• DB-080186

• Inchi： 1S/C11H9BrN2O3/c1-2-16-11(15)10-13-9(14-17-10)7-3-5-8(12)6-4-7/h3-6H,2H2,1H3
• InChI Key： RAYDPSXNIRALKY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NOC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 295.98000
• Monoisotopic Mass: 295.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2A^2
• XLogP3: 3

Experimental Properties

• PSA: 65.22000
• LogP: 2.67580